Cas no 62123-80-2 (Ethyl 3-bromobenzoyl formate)

• Product Name: Ethyl 3-bromobenzoyl formate
• CAS No: 62123-80-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 956186
• PubChem ID: 12252915
• Update Time: 2025-04-19

Ethyl 3-bromobenzoyl formate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromophenyl)-2-oxoacetate
• Ethyl 3-bromobenzoyl formate
• (3-bromophenyl)-oxoacetic acid ethyl ester
• 3-Brom-phenylglyoxylsaeure-ethylester
• ethyl (3-bromophenyl)(oxo)acetate
• ethyl 2-(3-bromo-phenyl)-2-oxo-acetate
• AKOS016016980
• ethyl2-(3-bromophenyl)-2-oxoacetate
• SCHEMBL2006360
• DA-34542
• DTXSID50482539
• SVPWKTIUMGLHFL-UHFFFAOYSA-N
• (3-Bromo-phenyl)-oxo-acetic acid ethyl ester
• CS-0315755
• 3-Bromo-oxo-benzeneacetic acid ethyl ester
• 62123-80-2
• MFCD07698676
• A10045

• MDL： MFCD07698676
• Inchi： 1S/C10H9BrO3/c1-2-14-10(13)9(12)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3
• InChI Key： SVPWKTIUMGLHFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)OCC)=O)=C1

Computed Properties

• Exact Mass: 255.97400
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 323.6°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.546
• PSA: 43.37000
• LogP: 2.19490